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Compound of Interest

Compound Name: Yadanziolide B

Cat. No.: B162276 Get Quote

This guide provides essential safety and logistical information for the proper disposal and

handling of Yadanziolide B, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safety of laboratory

personnel and to maintain environmental compliance.

Key Safety and Handling Data
Proper storage and handling are critical to maintaining the integrity of Yadanziolide B and

ensuring a safe laboratory environment.

Parameter Value Source

Molecular Weight 442.41 g/mol [1]

Storage Temperature (Powder) -20°C [1]

Storage Temperature (in

Solvent)
-80°C [1]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]
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When handling Yadanziolide B, the following personal protective equipment should be worn to

minimize exposure:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form to avoid dust and aerosol formation.[1]

Accidental Release Measures
In the event of a spill, follow these steps to contain and clean the affected area:

Evacuate Personnel: Evacuate non-essential personnel to a safe area.[1]

Ensure Ventilation: Make sure the area is adequately ventilated.[1]

Wear Full PPE: Use the full personal protective equipment listed above.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1]

Clean-up:

For solutions, absorb the spill with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal of Contaminated Material: Dispose of all contaminated materials as hazardous

waste according to the disposal procedures outlined below.[1]

Proper Disposal Procedure
The primary directive for the disposal of Yadanziolide B and its containers is to use an

approved waste disposal plant.[1] Adherence to local, state, and federal regulations is
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mandatory.[1]

Step-by-Step Disposal Workflow
Waste Identification and Segregation:

Identify all waste containing Yadanziolide B, including unused product, contaminated

labware (e.g., pipette tips, vials), and clean-up materials from spills.

Segregate Yadanziolide B waste from other laboratory waste streams to prevent cross-

contamination and ensure proper disposal.

Containerization and Labeling:

Place Yadanziolide B waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include "Hazardous Waste," the name "Yadanziolide B," and the

associated hazard symbols (e.g., harmful, environmentally hazardous).

Storage of Waste:

Store the hazardous waste container in a cool, well-ventilated area, away from direct

sunlight and sources of ignition.[1]

Ensure the container is kept tightly sealed.[1]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with the Safety Data Sheet (SDS) for Yadanziolide B.

Record Keeping:

Maintain accurate records of the amount of Yadanziolide B waste generated and the date

of disposal, in accordance with your institution's policies and local regulations.
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Disposal Workflow Diagram

1. Identify Waste
(Unused product, contaminated labware)

2. Segregate Waste
(Separate from other lab waste)

3. Containerize & Label
(Leak-proof container, 'Hazardous Waste' label)

4. Store Waste Securely
(Cool, well-ventilated area, tightly sealed)

5. Arrange Professional Disposal
(Contact EHS or licensed contractor)

6. Document Disposal
(Maintain records)

Click to download full resolution via product page

Caption: Yadanziolide B Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Yadanziolide B|95258-13-2|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Safe Disposal and Handling of Yadanziolide B].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162276#yadanziolide-b-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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